Cas no 7166-80-5 (1-(3-ethoxypropyl)-3-[(1-ethyl-1H-pyrazol-5-yl)methyl]thiourea)

• Product Name: 1-(3-ethoxypropyl)-3-[(1-ethyl-1H-pyrazol-5-yl)methyl]thiourea
• CAS No: 7166-80-5
• MF: C₁₂H₂₂N₄OS
• MW: 270.394280910492
• CID: 1749733
• PubChem ID: 5258076
• Update Time: 2025-04-21

1-(3-ethoxypropyl)-3-[(1-ethyl-1H-pyrazol-5-yl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-3-[(1-ethyl-1H-pyrazol-5-yl)methyl]thiourea
• 1-(3-ethoxypropyl)-3-[(2-ethylpyrazol-3-yl)methyl]thiourea
• DTXSID00413797
• 7166-80-5
• AKOS003747041

• Inchi： 1S/C12H22N4OS/c1-3-16-11(6-8-15-16)10-14-12(18)13-7-5-9-17-4-2/h6,8H,3-5,7,9-10H2,1-2H3,(H2,13,14,18)
• InChI Key： MAHFQWSOUITMPU-UHFFFAOYSA-N
• SMILES： S=C(NCCCOCC)NCC1=CC=NN1CC

Computed Properties

• Exact Mass: 270.15166
• Monoisotopic Mass: 270.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 406.1°C at 760 mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.564
• PSA: 51.11